Cas no 1339583-29-7 ((Cyclopropylsulfamoyl)dimethylamine)

• Product Name: (Cyclopropylsulfamoyl)dimethylamine
• CAS No: 1339583-29-7
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• CID: 4585406
• Update Time: 2025-06-08

(Cyclopropylsulfamoyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• (Cyclopropylsulfamoyl)dimethylamine

• Inchi： 1S/C5H12N2O2S/c1-7(2)10(8,9)6-5-3-4-5/h5-6H,3-4H2,1-2H3
• InChI Key： PCPSFEQPWRMJKT-UHFFFAOYSA-N
• SMILES： S(N(C)C)(NC1CC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid diamides

Additional information on (Cyclopropylsulfamoyl)dimethylamine

Introduction to (Cyclopropylsulfamoyl)dimethylamine (CAS No. 1339583-29-7)

(Cyclopropylsulfamoyl)dimethylamine is a specialized organic compound with the CAS number 1339583-29-7, which has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its cyclopropylsulfamoyl and dimethylamine functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural configuration of this molecule, featuring a cyclopropyl ring attached to a sulfamoyl group and a dimethylamine moiety, contributes to its versatility in medicinal chemistry applications.

The significance of (Cyclopropylsulfamoyl)dimethylamine lies in its potential applications across multiple domains, including drug discovery, agrochemical development, and material science. Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, facilitating its integration into complex molecular architectures. The sulfamoyl group, known for its ability to form hydrogen bonds and interact with biological targets, plays a crucial role in modulating the pharmacological properties of the compounds derived from it.

In the realm of pharmaceutical research, (Cyclopropylsulfamoyl)dimethylamine has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features enable the design of molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its utility in synthesizing sulfonamide derivatives that exhibit promising antimicrobial and anti-inflammatory activities. The cyclopropyl group, in particular, has been associated with improved metabolic stability and reduced toxicity, making it an attractive component in drug design.

Recent research has also highlighted the role of (Cyclopropylsulfamoyl)dimethylamine in the development of agrochemicals. The compound's ability to interact with biological systems has been leveraged to create novel pesticides and herbicides that are more effective and environmentally sustainable. The sulfamoyl functionality contributes to the compound's bioactivity by enhancing its solubility and absorption rates in biological systems, thereby improving its efficacy as an active ingredient.

The synthesis of (Cyclopropylsulfamoyl)dimethylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to optimize the production process. These methodologies not only improve the efficiency of synthesis but also minimize waste generation, aligning with the principles of green chemistry.

The chemical properties of (Cyclopropylsulfamoyl)dimethylamine make it a versatile building block for constructing complex molecules. Its reactivity towards various functional groups allows for the introduction of additional modifications, enabling the creation of a wide range of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds.

In conclusion, (Cyclopropylsulfamoyl)dimethylamine (CAS No. 1339583-29-7) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and chemical properties position it as a crucial intermediate in the development of innovative bioactive molecules. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to play an increasingly important role in addressing global challenges in health and agriculture.